1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde
Overview
Description
1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde (EMINA) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EMINA is a nitroindole derivative that has been synthesized using various methods.
Mechanism of Action
1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde has been found to interact with biomolecules, such as thiols, through a nucleophilic addition reaction. The compound can form a covalent bond with the thiol group, resulting in a change in the fluorescence properties of this compound. This mechanism has been used to develop this compound-based fluorescent probes for the detection of thiols.
Biochemical and Physiological Effects
This compound has been found to have minimal toxicity in vitro and in vivo. Studies have shown that the compound does not cause significant changes in the levels of various biochemical markers in the blood. However, further studies are needed to determine the long-term effects of this compound on living organisms.
Advantages and Limitations for Lab Experiments
1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde has several advantages in lab experiments, including its high sensitivity and selectivity for thiols. The compound is also easy to synthesize and can be easily modified to improve its properties. However, this compound has limitations, including its low water solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde. One potential application is the development of this compound-based fluorescent probes for the detection of thiols in living organisms. Another direction is the modification of this compound to improve its water solubility and reduce its potential toxicity. Additionally, this compound can be used as a starting material for the synthesis of new compounds with potential applications in drug development.
Synthesis Methods
1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde can be synthesized using different methods, including the reaction of 1-methyl-2-nitro-1H-indole with ethyl chloroformate in the presence of a base. Another method involves the reaction of 1-ethyl-2-methyl-1H-indole-3-carbaldehyde with nitric acid and sulfuric acid.
Scientific Research Applications
1-ethyl-2-methyl-5-nitro-1H-indole-3-carbaldehyde has been found to have potential applications in scientific research. It has been used as a fluorescent probe for the detection of thiols, which are important biomolecules in living organisms. This compound has also been studied for its potential use in the development of new drugs.
properties
IUPAC Name |
1-ethyl-2-methyl-5-nitroindole-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-3-13-8(2)11(7-15)10-6-9(14(16)17)4-5-12(10)13/h4-7H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYGSCBMOTQATIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C2=C1C=CC(=C2)[N+](=O)[O-])C=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide](/img/structure/B5783485.png)
![N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-2-(4-chloro-3-methylphenoxy)-2-methylpropanohydrazide](/img/structure/B5783492.png)
![2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)acetamide](/img/structure/B5783511.png)
![2-(4-ethoxyphenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one](/img/structure/B5783522.png)
![N-[1-(1H-benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-yl]cyclopropanecarboxamide](/img/structure/B5783527.png)
![3-(4-nitrophenyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one](/img/structure/B5783535.png)
![3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone](/img/structure/B5783546.png)
![N-[4-(aminosulfonyl)phenyl]-2-cyano-3-mesitylacrylamide](/img/structure/B5783560.png)
